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Compound of Interest

Compound Name: Fmoc-NH-PEG4-CH2CH2COOH

Cat. No.: B1673514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-NH-PEG4-CH2CH2COOH is a bifunctional linker widely utilized in bioconjugation,

peptide synthesis, and the development of antibody-drug conjugates (ADCs) and PROTACs.[1]

[2][3][4] Its structure incorporates a base-labile Fmoc-protected amine, a hydrophilic

tetraethylene glycol (PEG4) spacer, and a terminal carboxylic acid.[1][3] The PEG spacer

enhances the solubility and biocompatibility of the resulting conjugates.[1][3][5][6] A thorough

understanding of its solubility in common organic solvents is critical for its effective use in

synthetic workflows. These application notes provide a summary of the solubility of Fmoc-NH-
PEG4-CH2CH2COOH in Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and

Dichloromethane (DCM), along with a detailed protocol for solubility determination.

Solubility Data
The solubility of Fmoc-NH-PEG4-CH2CH2COOH is a key parameter for its handling and

application in various chemical reactions. While qualitatively described as soluble in several

common organic solvents, quantitative data is essential for precise experimental design.[1]

Qualitative Solubility:

Fmoc-NH-PEG4-CH2CH2COOH is generally described as soluble in common organic solvents

such as DMF, DMSO, and DCM.[1]
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Quantitative Solubility:

Quantitative solubility data is crucial for preparing stock solutions and ensuring the

homogeneity of reaction mixtures. The following table summarizes the available quantitative

solubility information.

Solvent Abbreviation
Quantitative
Solubility

Notes

Dimethyl sulfoxide DMSO
100 mg/mL (205.11

mM)

May require

sonication to fully

dissolve. It is

important to use

anhydrous

(hygroscopic) DMSO

for best results.[2]

Dimethylformamide DMF Soluble

No specific

quantitative data is

readily available in the

literature, but it is

widely reported as

soluble.[1][7]

Dichloromethane DCM Soluble

No specific

quantitative data is

readily available in the

literature, but it is

widely reported as

soluble.[1][7]

Experimental Protocol: Determination of Solubility
using the Shake-Flask Method
This protocol outlines a reliable method for determining the thermodynamic solubility of Fmoc-
NH-PEG4-CH2CH2COOH in a solvent of interest.[8][9]

3.1. Materials and Equipment
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Fmoc-NH-PEG4-CH2CH2COOH

Solvent of interest (e.g., DMF, DCM)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (0.2 µm, chemically compatible with the solvent)

Syringes

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Volumetric flasks and pipettes

3.2. Procedure

Preparation of a Saturated Solution:

Add an excess amount of Fmoc-NH-PEG4-CH2CH2COOH to a vial containing a known

volume of the solvent. The excess solid should be clearly visible.

Seal the vial tightly to prevent solvent evaporation.

Place the vial on an orbital shaker and agitate at a constant temperature (e.g., 25 °C) for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

After equilibration, allow the vial to stand undisturbed for a short period to let the excess

solid settle.

Centrifuge the vial to further pellet the undissolved solid.
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Carefully withdraw the supernatant using a syringe and filter it through a 0.2 µm syringe

filter to remove any remaining solid particles.

Quantification of Solute:

Prepare a series of standard solutions of Fmoc-NH-PEG4-CH2CH2COOH of known

concentrations in the same solvent.

Analyze the filtered supernatant and the standard solutions by HPLC.

Construct a calibration curve by plotting the peak area (or height) against the

concentration of the standard solutions.

Determine the concentration of Fmoc-NH-PEG4-CH2CH2COOH in the filtered

supernatant by interpolating its peak area on the calibration curve.

3.3. Data Reporting

The solubility is reported as the concentration of the saturated solution, typically in mg/mL or

mol/L, at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

and the subsequent application of this knowledge.
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Workflow for Solubility Determination and Application

Solubility Determination

Application

Preparation of Saturated Solution

Add excess Fmoc-NH-PEG4-CH2CH2COOH to solvent.
Equilibrate with shaking.

Separation of Undissolved Solid

Centrifuge and filter the solution.

Quantification of Solute

Analyze by HPLC against a standard curve.

Data Reporting

Report solubility in mg/mL or mol/L.

Stock Solution Preparation

Dissolve a known amount in a specific volume based on solubility data.

Informs

Use in Synthesis

Utilize the stock solution for bioconjugation, peptide synthesis, etc.

Product Analysis

Characterize the final product.

Click to download full resolution via product page
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Caption: Workflow for determining and applying the solubility of Fmoc-NH-PEG4-
CH2CH2COOH.

Handling and Storage
Storage: Fmoc-NH-PEG4-CH2CH2COOH should be stored at -20°C in a dry and dark

environment.[1] For solutions in DMSO, it is recommended to store at -80°C for up to 6

months or at -20°C for up to 1 month.[2]

Handling: Before use, allow the container to warm to room temperature to prevent moisture

condensation.[1] It is advised to handle the compound in a chemical fume hood and wear

appropriate personal protective equipment, including gloves and safety goggles.[10]

Conclusion
A comprehensive understanding of the solubility of Fmoc-NH-PEG4-CH2CH2COOH in DMF,

DMSO, and DCM is fundamental for its successful application in research and development.

While readily soluble in these solvents, quantitative data, particularly for DMSO, allows for

precise and reproducible experimental design. The provided protocol for solubility

determination offers a standardized approach to ascertain solubility in other solvent systems,

further empowering researchers in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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